2-[4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonyl]pyrazine

• IUPAC Name: (2-phenylcyclopropyl)-[4-(pyrazine-2-carbonyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C19H20N4O2/c24-18(16-12-15(16)14-4-2-1-3-5-14)22-8-10-23(11-9-22)19(25)17-13-20-6-7-21-17/h1-7,13,15-16H,8-12H2
• InChI Key: IPOCLTMZBVGFNT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2CC2C3=CC=CC=C3)C(=O)C4=NC=CN=C4
• Molecular Formula: C19H20N4O2
• Molecular Weight: 336.4 g/mol

Description

The compound “2-[4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonyl]pyrazine” is a complex organic molecule. It is a derivative of piperazine, a six-membered ring containing two nitrogen atoms. The compound also contains a phenyl group and a pyrazine group, which is a six-membered ring with two nitrogen atoms. This compound is likely to be used in scientific research.

Synthesis Analysis

The synthesis of such compounds typically involves several steps, including the formation of the piperazine ring, the introduction of the phenyl group, and the formation of the carbonyl groups. The exact method of synthesis can vary depending on the specific requirements of the research.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of several functional groups. The piperazine ring provides a flexible scaffold that can adopt various conformations. The presence of the phenyl and pyrazine groups can also influence the overall shape of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of the carbonyl groups could make it susceptible to reactions with nucleophiles, while the phenyl group could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the size and shape of the molecule, the presence of polar groups, and the flexibility of the piperazine ring.

Scientific Research Applications

2-[4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonyl]pyrazine has been used in various scientific research applications, including drug discovery, chemical synthesis, and biochemistry. In drug discovery, this compound has been used to identify new drug targets and to study the effects of drugs on biological systems. In chemical synthesis, this compound has been used as a starting material for the synthesis of other compounds. In biochemistry, this compound has been used to study the structure and function of proteins, enzymes, and other biological molecules.

Mechanism of Action

Target of Action

It’s worth noting that piperazine derivatives have been reported to exhibit anti-tubercular activity againstMycobacterium tuberculosis H37Ra .

Mode of Action

Piperazine compounds generally mediate their anthelmintic action by paralyzing parasites, allowing the host body to easily remove or expel the invading organism .

Biochemical Pathways

It’s known that piperazine derivatives can interfere with the nervous system of parasites, leading to their paralysis .

Pharmacokinetics

It’s known that piperazine, upon entry into the systemic circulation, is partly oxidized and partly eliminated as an unchanged compound .

Result of Action

It’s known that piperazine derivatives can cause paralysis in parasites, which leads to their expulsion from the host body .

Advantages and Limitations for Lab Experiments

2-[4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonyl]pyrazine has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it can be used to study a variety of biochemical and physiological processes. However, there are some limitations to using this compound in laboratory experiments. For example, the exact mechanism of action is not yet known, and it is not known how it interacts with other drugs or compounds.

Future Directions

There are several potential future directions for research on 2-[4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonyl]pyrazine. One potential direction is to further study the biochemical and physiological effects of this compound, such as its effects on inflammation, pain, and cognitive function. Another potential direction is to study the interactions between this compound and other drugs or compounds, such as other drugs used to treat cancer. Additionally, further research could be conducted into the mechanisms of action of this compound, such as how it binds to proteins and enzymes. Finally, further research could be conducted into the potential therapeutic applications of this compound, such as its potential use in the treatment of cancer.

Synthesis Methods

2-[4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonyl]pyrazine is synthesized from the reaction of 2-phenylcyclopropanecarbonyl chloride and 1-piperazinecarbonylpyrazine. The reaction is conducted in the presence of a base, such as sodium hydroxide, to form the desired product. The reaction is generally conducted in a solvent, such as dichloromethane, and is usually complete within a few hours.

Safety and Hazards

The safety and hazards associated with this compound are not known from the available information. As with any chemical compound, appropriate safety precautions should be taken when handling it.